Cas no 1461715-55-8 (1-benzoylazetidine-3-sulfonyl chloride)

• Product Name: 1-benzoylazetidine-3-sulfonyl chloride
• CAS No: 1461715-55-8
• MF: C₁₀H₁₀ClNO₃S
• MW: 259.709300518036
• CID: 5219228
• PubChem ID: 75480402
• Update Time: 2025-11-02

1-benzoylazetidine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinesulfonyl chloride, 1-benzoyl-
• 1-benzoylazetidine-3-sulfonyl chloride

• Inchi： 1S/C10H10ClNO3S/c11-16(14,15)9-6-12(7-9)10(13)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： CSKVBBDHYBQPBH-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=CC=C2)CC(S(Cl)(=O)=O)C1

Additional information on 1-benzoylazetidine-3-sulfonyl chloride

Comprehensive Guide to 1-Benzoylazetidine-3-sulfonyl chloride (CAS No. 1461715-55-8): Properties, Applications, and Market Insights

1-Benzoylazetidine-3-sulfonyl chloride (CAS No. 1461715-55-8) is a specialized sulfonyl chloride derivative with a unique azetidine backbone, widely recognized in pharmaceutical and organic synthesis research. This compound serves as a critical building block for designing bioactive molecules, particularly in drug discovery and material science. Its molecular structure combines a benzoyl group and a reactive sulfonyl chloride moiety, enabling versatile applications in amide coupling and heterocyclic chemistry.

The growing demand for high-purity intermediates like 1-Benzoylazetidine-3-sulfonyl chloride is driven by advancements in targeted drug development and peptide synthesis. Researchers frequently search for "sulfonyl chloride reagents" or "azetidine-based synthons" to optimize reaction pathways, reflecting its relevance in modern medicinal chemistry. This compound’s stability under controlled conditions and compatibility with microwave-assisted synthesis further enhance its utility in high-throughput screening.

Key physicochemical properties of 1-Benzoylazetidine-3-sulfonyl chloride include its molecular weight (255.71 g/mol) and reactivity as an electrophilic agent. Its crystalline form and solubility in polar aprotic solvents (e.g., DMF, DMSO) make it ideal for nucleophilic substitution reactions. Recent publications highlight its role in constructing sulfonamide-linked inhibitors, addressing trending topics like "kinase inhibitor design" and "covalent drug discovery."

In the pharmaceutical sector, 1461715-55-8 is pivotal for synthesizing small-molecule APIs (Active Pharmaceutical Ingredients). Its application extends to proteolysis-targeting chimeras (PROTACs), a hot topic in degradation therapeutics. SEO-optimized queries such as "buy 1-Benzoylazetidine-3-sulfonyl chloride" or "CAS 1461715-55-8 suppliers" indicate commercial interest, with manufacturers emphasizing batch-to-batch consistency and HPLC purity (>98%).

From an industrial perspective, the compound aligns with sustainable chemistry trends. Innovations like "flow chemistry integration" and "catalytic sulfonylation" reduce waste generation during its production. Environmental regulations and green chemistry principles are reshaping procurement strategies, with buyers prioritizing vendors offering REACH-compliant batches of 1-Benzoylazetidine-3-sulfonyl chloride.

Emerging research explores its potential in bioconjugation for antibody-drug conjugates (ADCs), a rapidly expanding field in oncology. The compound’s chemoselective reactivity toward amines and thiols supports its use in linker technologies. This aligns with frequent search terms like "ADC payload synthesis" and "site-specific bioconjugation," underscoring its interdisciplinary value.

To ensure safe handling, users must adhere to standard protocols for moisture-sensitive compounds. Storage recommendations include argon-filled containers and desiccants to prevent hydrolysis. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for quality verification, as emphasized in peer-reviewed literature.

The global market for 1461715-55-8 is projected to grow at a CAGR of 6–8%, fueled by R&D investments in precision medicine. Regional suppliers in North America and Asia-Pacific dominate production, with certifications like GMP and ISO 9001 becoming key differentiators. Custom synthesis services for derivatized azetidines further expand its accessibility.

In summary, 1-Benzoylazetidine-3-sulfonyl chloride (CAS No. 1461715-55-8) bridges academic innovation and industrial applications. Its multifaceted role in drug design, material science, and bioconjugation positions it as a cornerstone in contemporary organic chemistry. Future developments may explore its utility in AI-driven molecular design and automated synthesis platforms, responding to evolving industry demands.